Cas no 58518-48-2 (Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide)

Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide structure
58518-48-2 structure
Product Name:Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide
CAS No:58518-48-2
MF:C10H9NO4S
MW:239.247761487961
CID:341799
PubChem ID:12249508
Update Time:2025-04-19

Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 2,3-dimethyl-6-nitro-, 1,1-dioxide
    • 2,3-dimethyl-6-nitro-1-benzothiophene 1,1-dioxide
    • 58518-48-2
    • DTXSID40482346
    • Inchi: 1S/C10H9NO4S/c1-6-7(2)16(14,15)10-5-8(11(12)13)3-4-9(6)10/h3-5H,1-2H3
    • InChI Key: UCZYDNQSTQYKHV-UHFFFAOYSA-N
    • SMILES: S1(C(C)=C(C)C2C=CC(=CC1=2)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 239.02527
  • Monoisotopic Mass: 239.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 77.28
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